Cas no 1804842-29-2 (3-(Chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 3-(Chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804842-29-2
• MF: C₉H₅ClF₃IN₂O
• MW: 376.501483678818
• CID: 4838610
• Update Time: 2025-10-31

3-(Chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H5ClF3IN2O/c10-4-6-3-5(1-2-15)8(16-7(6)14)17-9(11,12)13/h3H,1,4H2
• InChI Key： OEACUTBZUKPICV-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C=C(CC#N)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 3.1
• Topological Polar Surface Area: 45.9

Additional information on 3-(Chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile

3-(Chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile: A Comprehensive Overview

The compound 3-(Chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804842-29-2) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple functional groups, including a chloromethyl group, an iodo group, a trifluoromethoxy group, and an acetonitrile group. These substituents contribute to the compound's distinct chemical properties and reactivity.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery and material science. The presence of the chloromethyl group introduces nucleophilic reactivity, making the compound suitable for various substitution reactions. Meanwhile, the iodo group enhances the molecule's electronic properties, making it an attractive candidate for applications in organometallic chemistry. The trifluoromethoxy group, known for its strong electron-withdrawing effects, further modulates the electronic environment of the pyridine ring, potentially influencing its reactivity and stability.

The acetonitrile group at position 5 of the pyridine ring adds another layer of functionality to this compound. Acetonitriles are known for their ability to participate in nucleophilic substitutions and are often used as leaving groups in organic synthesis. This makes 3-(Chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile a versatile building block in the construction of complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and coupling reactions. Researchers have explored various reaction conditions to optimize yield and purity, making this compound more accessible for large-scale applications. Its synthesis involves multiple steps, including the introduction of substituents at specific positions on the pyridine ring, ensuring precise control over the molecule's structure.

In terms of applications, 3-(Chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile has shown promise in medicinal chemistry as a potential lead compound for drug development. Its unique combination of functional groups allows for modulation of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Recent studies have demonstrated its potential as a scaffold for designing inhibitors of key enzymes involved in disease pathways.

Moreover, this compound has garnered attention in materials science due to its ability to form stable coordination complexes with transition metals. The presence of multiple coordinating groups makes it an ideal candidate for applications in catalysis and sensor technology. Researchers have explored its use as a ligand in homogeneous catalysis, where it has shown remarkable efficiency in promoting various organic transformations.

The trifluoromethoxy group also contributes to the compound's stability under harsh chemical conditions, making it suitable for use in high-throughput screening assays. Its resistance to degradation under acidic or basic conditions further enhances its utility in diverse chemical environments.

In conclusion, 3-(Chloromethyl)-2-iodo-6-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804842-29-2) is a multifaceted organic compound with immense potential across various fields. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool in modern chemical research. As ongoing research continues to uncover new possibilities for this compound, its role in driving innovation in pharmaceuticals and materials science is expected to grow significantly.